Cas no 1261170-76-6 (Aldicarb-\u200b(N-\u200bmethyl-\u200b13C,\u200bD3 carbamoyl-\u200b13C)\u200b Sulfone)

• Product Name: Aldicarb-\u200b(N-\u200bmethyl-\u200b13C,\u200bD3 carbamoyl-\u200b13C)\u200b Sulfone
• CAS No: 1261170-76-6
• MF: C₇H₁₄N₂O₄S
• MW: 227.265855312347
• CID: 1058040
• PubChem ID: 329764856
• Update Time: 2024-11-04

Aldicarb-\u200b(N-\u200bmethyl-\u200b13C,\u200bD3 carbamoyl-\u200b13C)\u200b Sulfone Chemical and Physical Properties

Names and Identifiers

• Aldicarb sulfone-[13C2,D3]
• Aldicarb-(N-methyl-13C,d3, carbamoyl-13C) sulfone
• Aldicarb-(N-methyl-13C,d3, carbamoyl-13C) sulfone 98 atom % 13C, 98 atom % D, 98% (CP)
• 1261170-76-6
• Aldicarb-?(N-?methyl-?13C,?D3 carbamoyl-?13C)? Sulfone
• Aldicarb-\u200b(N-\u200bmethyl-\u200b13C,\u200bD3 carbamoyl-\u200b13C)\u200b Sulfone

• MDL： MFCD17677363
• Inchi： 1S/C7H14N2O4S/c1-7(2,14(4,11)12)5-9-13-6(10)8-3/h5H,1-4H3,(H,8,10)/b9-5-/i3+1D3,6+1
• InChI Key： YRRKLBAKDXSTNC-ZBTVZLOQSA-N
• SMILES： S(C)(C(/C=N\O[13C](N[13C]([2H])([2H])[2H])=O)(C)C)(=O)=O

Computed Properties

• Exact Mass: 227.09296801g/mol
• Monoisotopic Mass: 227.09296801g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Melting Point: 132-135 °C (lit.)

Aldicarb-\u200b(N-\u200bmethyl-\u200b13C,\u200bD3 carbamoyl-\u200b13C)\u200b Sulfone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300 + H310 + H330
• Warning Statement： P260-P262-P280-P301+P310+P330-P302+P352+P310-P304+P340+P310-P403+P233
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 2 - RQ - Toxic solids, organic, n.o.s. HI: all
• WGK Germany：3
• Hazard Category Code： 24-26/28
• Safety Instruction： 28-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C